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Compound of Interest

Compound Name: IACS-8968 R-enantiomer

Cat. No.: B2994047 Get Quote

Essential Safety and Handling Guide for IACS-
8968 R-enantiomer
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, operation, and disposal of IACS-8968 R-enantiomer.

This document provides crucial safety and logistical information for the laboratory use of IACS-
8968 R-enantiomer. While the Safety Data Sheet (SDS) for IACS-8968 R-enantiomer
indicates that it is not classified as a hazardous substance or mixture, it is prudent to adhere to

standard laboratory safety protocols and best practices when handling any bioactive

compound. This guide is intended to supplement, not replace, your institution's established

safety procedures.

Core Safety Information
A summary of the key safety and identification details for IACS-8968 R-enantiomer is provided

in the table below.
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Identifier Information

Product Name IACS-8968 (R-enantiomer)

Synonyms IDO/TDO Inhibitor (R-enantiomer)

CAS Number 2239305-67-8

Molecular Formula C17H18F3N5O2

Molecular Weight 381.35

Hazard Classification Not a hazardous substance or mixture

Personal Protective Equipment (PPE)
Even when handling non-hazardous materials, the use of appropriate PPE is a fundamental

aspect of good laboratory practice to prevent contamination and potential exposure.[1][2] The

following PPE is recommended for all procedures involving IACS-8968 R-enantiomer.

1. Eye Protection:

Safety Glasses with Side Shields: As a minimum requirement, safety glasses that meet the

ANSI Z87.1 standard should be worn to protect against accidental splashes or generation of

aerosols.[3]

Chemical Goggles: For procedures with a higher risk of splashing, such as when preparing

stock solutions or handling larger volumes, chemical goggles offer more comprehensive

protection.

2. Hand Protection:

Disposable Nitrile Gloves: These are the standard for handling most laboratory chemicals

and provide adequate protection for incidental contact.[4] It is crucial to change gloves

immediately if they become contaminated and always before leaving the laboratory.[4]

3. Body Protection:
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Laboratory Coat: A standard lab coat should be worn at all times to protect skin and personal

clothing from potential contamination.[5]

Appropriate Attire: Full-length pants and closed-toe shoes are mandatory to ensure no skin is

exposed.[5]

4. Respiratory Protection:

Under normal laboratory conditions with adequate ventilation, respiratory protection is not

required. However, if there is a potential for generating significant aerosols or dust of the

compound, and engineering controls like a fume hood are not available, a risk assessment

should be performed to determine if a respirator is necessary.

Operational Plans: A Step-by-Step Workflow
The following diagram illustrates a standard workflow for handling a non-hazardous but

bioactive compound like IACS-8968 R-enantiomer, from preparation to disposal, emphasizing

the appropriate use of PPE.
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Workflow for Handling IACS-8968 R-enantiomer

Preparation

Experimentation

Cleanup & Disposal

Don PPE:
Lab Coat, Safety Glasses, Gloves

Weigh Compound in a
Well-Ventilated Area

Dissolve in Appropriate Solvent
(e.g., DMSO)

Treat Cells or Samples
with Compound Solution

Transfer to Experiment

Incubate as per Protocol

Perform Downstream Analysis

Decontaminate Work Surfaces

Complete Experiment

Dispose of Waste in
Designated Containers

Doff PPE:
Gloves, Lab Coat, Safety Glasses

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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